Cas no 126502-10-1 (Inosine,2',3'-dideoxy-6-thio- (9CI))

• Product name: Inosine,2',3'-dideoxy-6-thio- (9CI)
• CAS No: 126502-10-1
• MF: C₁₀H₁₂N₄O₂S
• MW: 252.292880058289
• CID: 170932
• PubChem ID: 3000257

Inosine,2',3'-dideoxy-6-thio- (9CI) Chemical and Physical Properties

Names and Identifiers

• Inosine,2',3'-dideoxy-6-thio- (9CI)
• 9-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]-3H-purine-6-thione
• [(2S,5R)-5-(6-sulfanyl-9H-purin-9-yl)tetrahydrofuran-2-yl]methanol
• 2-furanmethanol, tetrahydro-5-(6-mercapto-9H-purin-9-yl)-, (2S,5R)-
• 6-Thiolpurine-2',3'-dideoxyriboside
• DTXSID30155198
• TPDDR
• dd6MP
• 6-SH-ddP
• 6-Mercapto-ddP
• 9-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-1H-purine-6-thione
• 6-Thiopurine-2',3'-dideoxyriboside
• 2',3'-Dideoxy-6-thio-inosine
• 126502-10-1
• CHEMBL311888
• 9-(2,3-Dideoxy-beta-D-ribofuranosyl)-6-mercaptopurine

• Inchi： InChI=1S/C10H12N4O2S/c15-3-6-1-2-7(16-6)14-5-13-8-9(14)11-4-12-10(8)17/h4-7,15H,1-3H2,(H,11,12,17)/t6-,7+/m0/s1
• InChI Key： OTMDHMUDOABXMY-NKWVEPMBSA-N
• SMILES： OC[C@@H]1CC[C@H](N2C=NC3C(N=CNC2=3)=S)O1

Computed Properties

• Exact Mass: 252.06809681g/mol
• Monoisotopic Mass: 252.06809681g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.73±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.58 g/l) (25 º C),